Cas no 4474-03-7 (Urea,N-ethyl-N'-methyl-N,N'-diphenyl-)

• Product Name: Urea,N-ethyl-N'-methyl-N,N'-diphenyl-
• CAS No: 4474-03-7
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 331631
• PubChem ID: 78227
• Update Time: 2025-04-19

Urea,N-ethyl-N'-methyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-ethyl-N'-methyl-N,N'-diphenyl-
• 1-Ethyl-3-methyldiphenylurea; 1-ethyl-3-methyl-1,3-diphenylurea
• 1-Ethyl-3-methyldiphenylurea
• DTXSID70196287
• UNII-JZ55GD5NLY
• N-Ethyl-N'-methyl-N,N'-diphenylurea
• JZ55GD5NLY
• Urea, N-ethyl-N'-methyl-N,N'-diphenyl-
• 4474-03-7
• 1-ethyl-3-methyl-1,3-diphenylurea
• NS00046853
• EINECS 224-747-9
• SCHEMBL1363014

• Inchi： 1S/C16H18N2O/c1-3-18(15-12-8-5-9-13-15)16(19)17(2)14-10-6-4-7-11-14/h4-13H,3H2,1-2H3
• InChI Key： FOHIURCGHCHRHW-UHFFFAOYSA-N
• SMILES： O=C(N(C)C1C=CC=CC=1)N(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 254.14204
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas